Cas no 887220-81-7 (5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887220-81-7
• MF: C₁₉H₁₇BrN₄O₂S
• MW: 445.332881689072
• CID: 6207568
• PubChem ID: 16032817
• Update Time: 2025-07-17

5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• HMS1906B04
• 5-[(3-bromophenyl)-pyrrolidin-1-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-((3-bromophenyl)(pyrrolidin-1-yl)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• G857-1768
• NCGC00137176-01
• 887220-81-7
• 5-[(3-bromophenyl)(pyrrolidin-1-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• F2575-0109
• AKOS005009116
• CHEMBL1358747

• Inchi： 1S/C19H17BrN4O2S/c20-13-6-3-5-12(11-13)15(23-8-1-2-9-23)16-18(25)24-19(27-16)21-17(22-24)14-7-4-10-26-14/h3-7,10-11,15,25H,1-2,8-9H2
• InChI Key： DNBQJNWYLVLOLK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1=C(N2C(=NC(C3=CC=CO3)=N2)S1)O)N1CCCC1

Computed Properties

• Exact Mass: 444.02556g/mol
• Monoisotopic Mass: 444.02556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Analysis of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887220-81-7)

The compound 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887220-81-7) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, featuring a triazolothiazole core combined with furan and pyrrolidine moieties, makes it a promising candidate for various applications. Researchers are particularly intrigued by its potential in drug discovery, given its structural similarity to bioactive compounds targeting neurological and inflammatory pathways.

In recent years, the demand for novel heterocyclic compounds like 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol has surged due to their versatility in medicinal chemistry. The presence of a bromophenyl group enhances its reactivity, enabling further derivatization for optimized pharmacokinetic properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers fine-tune molecular scaffolds to improve efficacy and reduce side effects.

The furan and triazolothiazole components of this compound are also of interest in materials science. Furan derivatives are widely explored for their role in organic electronics, while triazolothiazoles are known for their luminescent properties. This dual functionality positions CAS No. 887220-81-7 as a potential building block for optoelectronic devices or biocompatible sensors, topics frequently searched in academic and industrial circles.

From a synthetic perspective, the preparation of 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol involves multi-step organic reactions, including cyclocondensation and cross-coupling methodologies. These processes are often optimized using green chemistry principles, reflecting the broader shift toward sustainable synthesis in the chemical industry. Researchers frequently search for eco-friendly synthetic routes or catalytic improvements to enhance yield and reduce waste.

Another hot topic linked to this compound is its potential bioavailability and metabolic stability. The pyrrolidine ring, a common feature in FDA-approved drugs, may contribute to improved membrane permeability. Computational chemists often investigate such molecules using molecular docking or QSAR modeling, tools that dominate recent literature searches. This intersection of experimental and in silico research highlights the compound's relevance in modern drug development pipelines.

In conclusion, 5-(3-bromophenyl)(pyrrolidin-1-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a multifaceted compound with applications spanning pharmaceuticals and advanced materials. Its structural complexity and adaptability to targeted modifications make it a valuable subject for ongoing research, addressing key industry challenges such as drug selectivity and functional material design.